Cas no 2172163-57-2 (3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine)

3-Methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine is a specialized heterocyclic compound featuring a pyrrolidine core substituted with a 3-methylfuran-2-ylmethylthio moiety. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of pharmacologically active intermediates or ligands for catalytic systems. The presence of both sulfur and nitrogen functionalities enhances its versatility in forming chelating complexes or participating in nucleophilic reactions. Its furan and pyrrolidine rings contribute to its stability while offering sites for further functionalization. This compound is of interest in medicinal chemistry and materials science due to its balanced lipophilicity and structural modularity, making it a valuable scaffold for targeted applications.
3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine structure
2172163-57-2 structure
Product Name:3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine
CAS No:2172163-57-2
MF:C12H19NOS
MW:225.350362062454
CID:5949427
PubChem ID:165482111
Update Time:2025-06-10

3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine
    • 2172163-57-2
    • 3-methyl-3-({[(3-methylfuran-2-yl)methyl]sulfanyl}methyl)pyrrolidine
    • EN300-1290508
    • Inchi: 1S/C12H19NOS/c1-10-3-6-14-11(10)7-15-9-12(2)4-5-13-8-12/h3,6,13H,4-5,7-9H2,1-2H3
    • InChI Key: DYXWYKIJNYCYLJ-UHFFFAOYSA-N
    • SMILES: S(CC1=C(C)C=CO1)CC1(C)CNCC1

Computed Properties

  • Exact Mass: 225.11873540g/mol
  • Monoisotopic Mass: 225.11873540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.5Ų

3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine Pricemore >>

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3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine Related Literature

Additional information on 3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine

Exploring the Unique Properties and Applications of 3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine (CAS No. 2172163-57-2)

In the ever-evolving field of organic chemistry, 3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine (CAS No. 2172163-57-2) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine core and furan-based side chain, offers a versatile platform for research and industrial applications. Its structural complexity and functional groups make it a valuable candidate for studies in medicinal chemistry, material science, and catalysis.

The compound's CAS number 2172163-57-2 is often searched by researchers seeking detailed information on its synthesis, properties, and potential uses. One of the key features of this molecule is its sulfur-containing moiety, which introduces unique reactivity patterns. This aspect is particularly relevant in the context of green chemistry, where researchers are increasingly focused on sustainable and efficient synthetic methods. The integration of furan and pyrrolidine rings also aligns with the growing interest in bio-based materials, as these heterocycles are commonly derived from renewable resources.

Recent trends in drug discovery have highlighted the importance of nitrogen- and sulfur-containing heterocycles, making 3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine a compelling subject for investigation. Its potential as a pharmacophore or building block for more complex molecules is under exploration, particularly in the development of central nervous system (CNS) therapeutics. The compound's ability to modulate molecular interactions due to its steric and electronic properties is another area of active research.

From a material science perspective, the compound's hybrid structure offers opportunities for designing novel polymers or coordination complexes. The presence of both furan and pyrrolidine rings could contribute to enhanced thermal stability or solubility in specific applications. Researchers are also investigating its potential in catalysis, where the sulfur atom might act as a ligand for metal centers, enabling new reaction pathways.

In the context of synthetic methodology, the compound's multifunctional nature presents both challenges and opportunities. Optimizing its synthesis to achieve high yield and purity is a topic of interest, especially for industrial-scale production. The use of computational chemistry tools to predict its reactivity and stability is another trending approach, as it aligns with the broader shift toward data-driven research in chemistry.

Environmental considerations are also driving interest in this compound. Its potential biodegradability and low toxicity profile, inferred from its structural components, make it a candidate for eco-friendly applications. This aligns with the global push toward sustainable chemistry and the reduction of hazardous substances in industrial processes.

For those searching for CAS 2172163-57-2 or related terms like "3-methyl-3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pyrrolidine synthesis" or "pyrrolidine derivatives applications," this compound represents a fascinating intersection of fundamental research and applied science. Its versatility ensures that it will remain a topic of interest across multiple disciplines, from pharmaceuticals to advanced materials.

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